Cas no 2138154-87-5 (Tert-butyl 4-amino-5-methylhex-2-ynoate)

• Product Name: Tert-butyl 4-amino-5-methylhex-2-ynoate
• CAS No: 2138154-87-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6440395
• PubChem ID: 165956902
• Update Time: 2025-05-20

Tert-butyl 4-amino-5-methylhex-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-5-methylhex-2-ynoate
• 2138154-87-5
• EN300-786763
• Tert-butyl 4-amino-5-methylhex-2-ynoate

• Inchi： 1S/C11H19NO2/c1-8(2)9(12)6-7-10(13)14-11(3,4)5/h8-9H,12H2,1-5H3
• InChI Key： JLKQANACVCPWMO-UHFFFAOYSA-N
• SMILES： O(C(C#CC(C(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Tert-butyl 4-amino-5-methylhex-2-ynoate

Introduction to Tert-butyl 4-amino-5-methylhex-2-ynoate (CAS No. 2138154-87-5) and Its Emerging Applications in Chemical Biology

Tert-butyl 4-amino-5-methylhex-2-ynoate, identified by the CAS number 2138154-87-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of α,β-unsaturated carboxylic acid derivatives, characterized by the presence of a terminal alkyne group and an amino substituent, which endow it with remarkable reactivity and versatility in synthetic and biological applications.

The molecular structure of Tert-butyl 4-amino-5-methylhex-2-ynoate consists of a six-carbon chain with a methyl group at the fifth position and a tert-butyl group at the fourth position of the carboxylic acid moiety. The terminal alkyne functionality (—C≡CH) and the amino group (—NH₂) make this compound a valuable intermediate in organic synthesis, particularly in the construction of complex molecular architectures. The tert-butyl group provides steric hindrance, which can be strategically employed to modulate reaction outcomes and improve selectivity in synthetic pathways.

In recent years, there has been a surge in research focusing on α,β-unsaturated carbonyl compounds due to their ability to participate in diverse chemical transformations, including Michael additions, aldol reactions, and cycloadditions. The alkyne moiety in Tert-butyl 4-amino-5-methylhex-2-ynoate further enhances its utility by enabling cross-coupling reactions such as Sonogashira couplings, which are pivotal in constructing biaryl systems found in many biologically active molecules. These reactions are particularly valuable in drug discovery, where precise control over molecular connectivity is essential.

One of the most compelling aspects of Tert-butyl 4-amino-5-methylhex-2-ynoate is its potential application in the development of novel therapeutic agents. The presence of both an amino group and an alkyne functionality allows for facile derivatization into a wide array of pharmacophores. For instance, the amino group can be coupled with carboxylic acids via amide bond formation, while the alkyne can be transformed into various heterocyclic structures through cyclization reactions. Such modifications have been extensively explored in medicinal chemistry for the design of small-molecule inhibitors targeting specific biological pathways.

Recent studies have highlighted the role of Tert-butyl 4-amino-5-methylhex-2-ynoate in the synthesis of bioactive scaffolds. Researchers have leveraged its reactivity to develop novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The tert-butyl group, being a bulky substituent, can effectively occupy binding pockets in protein targets, enhancing binding affinity and selectivity. Additionally, the alkyne functionality has been utilized to introduce rigid structures into drug candidates, improving their metabolic stability and pharmacokinetic properties.

The compound’s versatility extends to its use as a building block in materials science. The combination of functional groups makes it an excellent precursor for polymer synthesis, where it can contribute to the development of advanced materials with tailored properties. For example, polyynes derived from alkynes exhibit unique electronic and optical characteristics, making them suitable for applications in organic electronics and photovoltaic devices. Furthermore, the amino group allows for further functionalization via click chemistry approaches, enabling the creation of hybrid materials with enhanced performance.

In conclusion,Tert-butyl 4-amino-5-methylhex-2-ynoate (CAS No. 2138154-87-5) represents a promising compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies for utilizing this compound, its importance in drug discovery and materials science is expected to grow even further. The ongoing exploration of its potential underscores its significance as a cornerstone molecule in modern chemical biology.